Cas no 17921-64-1 (3β-O-Acetyl-androsta-5,15-dien-17-one)

• Product Name: 3β-O-Acetyl-androsta-5,15-dien-17-one
• CAS No: 17921-64-1
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 1059908
• PubChem ID: 71312918
• Update Time: 2025-04-20

3β-O-Acetyl-androsta-5,15-dien-17-one Chemical and Physical Properties

Names and Identifiers

• 3β-O-Acetyl-androsta-5,15-dien-17-one
• [(3R,8R,9S,10R,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14-decahydrocyclopenta[a]phenanthren-3-yl] acetate
• 3β-Hydroxy-androsta-5,15-dien-17-one Acetate
• A-Acetoxy-5,15-androstadien-17-one
• A-Hydroxy-androsta-5,15-dien-17-one Acetate
• A-O-Acetyl-androsta-5,15-dien-17-one
• 3β-Acetoxy-5,15-androstadien-17-one
• 3beta-O-Acetyl-androsta-5,15-dien-17-one
• DTXSID30746944
• (3alpha)-17-Oxoandrosta-5,15-dien-3-yl acetate
• 3beta-Acetoxy-5,15-androstadien-17-one; 3beta-Hydroxy-androsta-5,15-dien-17-one Acetate
• 3b-O-Acetyl-androsta-5,15-dien-17-one
• 17921-64-1

• Inchi： 1S/C21H28O3/c1-13(22)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23)21(17,3)11-9-18(16)20/h4,6-7,15-18H,5,8-12H2,1-3H3/t15-,16+,17+,18+,20+,21+/m1/s1
• InChI Key： GQJWVZYRXPVQLI-KPKYYQPRSA-N
• SMILES： O(C(C)=O)[C@@H]1CC[C@@]2(C)C(C1)=CC[C@H]1[C@@H]3C=CC([C@@]3(C)CC[C@@H]12)=O

Computed Properties

• Exact Mass: 328.20400
• Monoisotopic Mass: 328.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.22600